2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-1-(2-thienyl)ethanone

• IUPAC Name: 4-methyl-2-(2-oxo-2-thiophen-2-ylethyl)sulfanyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C11H10N2O2S2/c1-7-5-10(15)13-11(12-7)17-6-8(14)9-3-2-4-16-9/h2-5H,6H2,1H3,(H,12,13,15)
• InChI Key: BUJNNVDRDXQSPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)SCC(=O)C2=CC=CS2
• Molecular Formula: C11H10N2O2S2
• Molecular Weight: 266.3 g/mol

Description

2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-1-(2-thienyl)ethanone, also known as HTE, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has shown promise in a variety of applications, including as a tool for investigating biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-1-(2-thienyl)ethanone involves the inhibition of certain enzymes and proteins. This compound has been shown to bind to the active site of these enzymes and proteins, preventing them from carrying out their normal function. This mechanism of action has been extensively studied in vitro, and has been shown to be effective in a variety of experimental systems.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro, this compound has been shown to modulate the activity of certain enzymes and proteins, leading to changes in cellular signaling pathways. Additionally, this compound has been shown to have antioxidant properties, which may be useful in preventing oxidative damage in cells. However, the physiological effects of this compound in vivo have not been extensively studied, and further research is needed to determine its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-1-(2-thienyl)ethanone in lab experiments is its high purity and stability. This compound can be synthesized with high yields and purity, making it a reliable tool for investigating biochemical and physiological processes. Additionally, this compound has been shown to be effective in a variety of experimental systems, making it a versatile tool for scientific research.
However, there are also limitations to using this compound in lab experiments. One limitation is that the physiological effects of this compound in vivo are not well understood, and further research is needed to determine its potential therapeutic applications. Additionally, this compound may have off-target effects on other enzymes and proteins, which could complicate its use in certain experimental systems.

Future Directions

There are many potential future directions for research on 2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-1-(2-thienyl)ethanone. One area of research could focus on the development of new synthetic methods for producing this compound, with the goal of improving yields and purity. Additionally, further research is needed to determine the physiological effects of this compound in vivo, with the goal of identifying potential therapeutic applications. Finally, this compound could be used as a tool for investigating the mechanisms of action of other enzymes and proteins, with the goal of identifying new targets for drug development.

Synthesis Methods

The synthesis of 2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-1-(2-thienyl)ethanone involves a multi-step process that begins with the reaction of 2-bromo-1-(2-thienyl)ethanone with sodium hydride to form the corresponding thiol. The thiol is then reacted with 4-hydroxy-6-methyl-2-pyrimidinyl bromide to form the final product, this compound. This synthesis method has been optimized to produce high yields of this compound with high purity, making it suitable for use in scientific research.

Scientific Research Applications

2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-1-(2-thienyl)ethanone has been used in a variety of scientific research applications, including as a tool for investigating the mechanisms of action of various enzymes and proteins. This compound has been shown to inhibit the activity of certain enzymes, making it a useful tool for studying their function. Additionally, this compound has been used to investigate the role of certain proteins in cellular signaling pathways, and has been shown to modulate their activity in vitro.